N-(5-chloro-2-methylphenyl)-3-nitro-4-(1-piperazinyl)benzamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-3-nitro-4-piperazin-1-ylbenzamide
• InChI: InChI=1S/C18H19ClN4O3/c1-12-2-4-14(19)11-15(12)21-18(24)13-3-5-16(17(10-13)23(25)26)22-8-6-20-7-9-22/h2-5,10-11,20H,6-9H2,1H3,(H,21,24)
• InChI Key: DJMUDSFKCBFGGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC(=C(C=C2)N3CCNCC3)[N+](=O)[O-]
• Molecular Formula: C18H19ClN4O3
• Molecular Weight: 374.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-3-nitro-4-(1-piperazinyl)benzamide, commonly known as CNB-001, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CNB-001 has been shown to possess neuroprotective properties and has been studied extensively for its potential use in treating various neurological disorders.

Mechanism of Action

The mechanism of action of CNB-001 is not fully understood, but it is believed to work by reducing oxidative stress and inflammation in the brain. It has also been shown to activate the Akt signaling pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
CNB-001 has been shown to have a number of biochemical and physiological effects, including reducing oxidative stress and inflammation, improving cognitive function, and promoting cell survival and growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNB-001 is its neuroprotective properties, which make it a promising candidate for the treatment of various neurological disorders. However, one limitation of CNB-001 is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in clinical trials.

Future Directions

There are a number of future directions for research on CNB-001, including:
1. Further studies on its mechanism of action to better understand how it works in the brain.
2. Clinical trials to determine its efficacy in treating various neurological disorders.
3. Studies on its potential use in combination with other drugs to enhance its neuroprotective properties.
4. Development of new formulations of CNB-001 to improve its bioavailability and efficacy.
5. Studies on its potential use in other areas of medicine, such as cancer treatment.

Scientific Research Applications

CNB-001 has been extensively studied for its potential use in treating various neurological disorders such as traumatic brain injury, stroke, and Alzheimer's disease. It has been shown to possess neuroprotective properties and has been found to improve cognitive function in animal models.